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Compound of Interest

Compound Name: 1,8-Naphthosultone

Cat. No.: B1194518

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,8-Naphthosultone
(CAS No. 83-31-8), a versatile sulfonic acid derivative utilized in organic synthesis and material
science. Adherence to these guidelines is crucial to ensure the safety of laboratory personnel
and the integrity of research.

Chemical and Physical Properties

1,8-Naphthosultone is a light orange to yellow or green crystalline powder.[1] A summary of its
key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 1,8-Naphthosultone
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Property Value References
Molecular Formula C10H603S [1112][3]
Molecular Weight 206.22 g/mol [21[31[4]

CAS Number 83-31-8 [1]1[3][4]

EC Number 201-468-0 [4]

Light orange to yellow to green
Appearance [11[3]1[5]
powder or crystal

Melting Point 154-160 °C (decomposes) [11[4115]
Purity =298% [1][4][6]
Storage Temperature Room Temperature [1][5]

Hazard Identification and Classification

1,8-Naphthosultone is classified as a hazardous substance. The primary hazard is skin
irritation.[2][5] The GHS classification and associated hazard statements are detailed in Table
2.

Table 2: GHS Hazard Classification for 1,8-Naphthosultone

Classification Code Description Pictogram Signal Word
. L Causes skin '
Skin Irritation H315 S GHSO07 Warning
Irritation

Source:[2][4]

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimize exposure risks.

3.1. Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential when working with 1,8-Naphthosultone. The
recommended PPE is outlined in Table 3.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification References

Eyeshields, safety glasses, or

Eye Protection goggles [4]
Hand Protection Impervious gloves [4]
Respiratory Protection Dust mask (e.g., type N95) [4]
Skin and Body Protection Long-sleeved clothing [7]

3.2. Engineering Controls

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood to
minimize inhalation of dust particles.[8][9]

3.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[8][9]

Do not breathe dust.[5][8]

Wash hands and any exposed skin thoroughly after handling.[4][7]

Use spark-proof tools and avoid creating dust.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]
3.4. Storage Conditions
o Store in a tightly closed container in a dry and well-ventilated place.[7][8]

o Keep away from heat and sources of ignition.[8]
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e Store at room temperature.[1][5]

« Itis classified under Storage Class 11 as a combustible solid.[4]

Emergency Procedures

In the event of exposure or a spill, the following first-aid and emergency measures should be

taken.

Table 4: First-Aid Measures

Exposure Route

First-Aid Protocol

References

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation

persists, call a physician.

[5117]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if
present and easy to do.
Continue rinsing. Get medical

attention.

[7]

Remove to fresh air. If not

breathing, give artificial

Inhalation o ) [7119]
respiration. Get medical
attention if symptoms occur.
Clean mouth with water and
) drink plenty of water
Ingestion [7]

afterwards. Get medical

attention if symptoms occur.

Spill Response:

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.chemimpex.com/products/43153
https://chembk.com/en/chem/naphthalene-1,8-sultone
https://www.sigmaaldrich.com/JP/ja/product/aldrich/316539
https://chembk.com/en/chem/naphthalene-1,8-sultone
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18644~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:13:14~~2-Aminonaphthalene-1-sulfonic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18644~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:13:14~~2-Aminonaphthalene-1-sulfonic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18644~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:13:14~~2-Aminonaphthalene-1-sulfonic%20acid~~
https://www.fishersci.com/store/msds?partNumber=S25441&productDescription=NAPTHALENE+100G+FLAKES+RG&vendorId=VN00115888&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18644~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:13:14~~2-Aminonaphthalene-1-sulfonic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

In case of a spill, ensure adequate ventilation and wear appropriate PPE. Avoid dust
generation. Sweep up the spillage and collect it in a suitable container for disposal.[9]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1,8-
Naphthosultone, from initial assessment to emergency response.
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Caption: Logical workflow for safe handling of 1,8-Naphthosultone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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